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Compound of Interest

Compound Name: ZL0420

Cat. No.: B611956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of a

ZL0420 stock solution using dimethyl sulfoxide (DMSO). ZL0420 is a potent and selective

inhibitor of bromodomain-containing protein 4 (BRD4), with IC50 values of 27 nM and 32 nM

against BRD4 BD1 and BRD4 BD2, respectively.[1][2][3][4] Accurate preparation of this stock

solution is crucial for ensuring reproducible and reliable experimental outcomes in research

and drug development.

Compound Data
ZL0420 is a small molecule that functions as an epigenetic reader domain inhibitor.[1] It has

demonstrated efficacy in blocking the Toll-like receptor 3 (TLR3)-dependent innate immune

gene program, making it a valuable tool for studying inflammation and related cellular

pathways.[5]
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Parameter Value Source(s)

Molecular Weight 296.32 g/mol [1]

Formula C16H16N4O2 [1]

Appearance
Crystalline solid, Yellow to

orange
[2][6]

Purity ≥98% [6]

Solubility in DMSO
30 mg/mL to 125 mg/mL (see

notes below)
[2][6][7]

Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

Storage (Powder) 3 years at -20°C [1][2]

Storage (Stock Solution in

DMSO)

1 year at -80°C; 1 month at

-20°C
[1]

Note on Solubility: The reported solubility of ZL0420 in DMSO varies across suppliers. For

instance, some sources state a solubility of approximately 30 mg/mL, while others report up to

59 mg/mL or even 125 mg/mL (with the aid of ultrasonication).[1][2][6][7] It is recommended to

use fresh, anhydrous DMSO as moisture can reduce solubility.[1][8] If you encounter difficulty

in dissolving the compound, gentle warming or sonication may be beneficial.[9][10]

Experimental Protocol: Preparation of a 10 mM
ZL0420 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of ZL0420 in DMSO.

Materials and Equipment:

ZL0420 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Preparation: Don appropriate PPE. Ensure the workspace, preferably a chemical fume hood,

is clean.[11]

Equilibration: Allow the vial of ZL0420 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of ZL0420 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.96 mg of

ZL0420 (Mass = Molarity × Volume × Molecular Weight).

Dissolution:

Transfer the weighed ZL0420 powder into a sterile microcentrifuge tube or amber vial.

Add the calculated volume of anhydrous DMSO. For a 10 mM stock from 2.96 mg of

ZL0420, add 1 mL of DMSO.

Cap the tube or vial securely.

Mixing: Vortex the solution for 1-2 minutes until the ZL0420 is completely dissolved.[11]

Visual inspection should confirm a clear solution with no visible particulates. If necessary,

use sonication to aid dissolution.[9]

Aliquoting and Storage:
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To prevent repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[11]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1]

Visualization of Experimental Workflow

Workflow for ZL0420 Stock Solution Preparation

Equilibrate ZL0420 to Room Temperature

Weigh ZL0420 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Volumes

Store at -80°C or -20°C
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Caption: Workflow for preparing a ZL0420 stock solution.

Mechanism of Action: ZL0420 in the TLR3 Signaling
Pathway
ZL0420 exerts its effects by inhibiting BRD4, a key epigenetic reader. In the context of airway

inflammation, viral components like poly(I:C) can activate the TLR3 signaling pathway.[5] This

leads to the activation of transcription factors such as NF-κB. BRD4 plays a crucial role in the

transcriptional activation of pro-inflammatory genes downstream of this pathway. By inhibiting

BRD4, ZL0420 can effectively block the expression of these genes, thereby reducing the

inflammatory response.[5]
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ZL0420 Inhibition of the TLR3 Signaling Pathway
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Caption: ZL0420 inhibits BRD4, blocking pro-inflammatory gene transcription.
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Safety and Handling Precautions
Always handle ZL0420 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.

Consult the Material Safety Data Sheet (MSDS) for detailed safety information.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Always wear appropriate gloves and eye protection.

For cell-based assays, ensure the final concentration of DMSO in the culture medium is low

(typically ≤0.1%) to avoid cytotoxicity.[8][12] A vehicle control (medium with the same

concentration of DMSO) should always be included in experiments.[8]

By following these guidelines, researchers can ensure the accurate and safe preparation of

ZL0420 stock solutions, leading to more reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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